![molecular formula C10H16BrNO3 B170219 Ethyl 1-(2-bromoacetyl)piperidine-4-carboxylate CAS No. 102302-12-5](/img/structure/B170219.png)
Ethyl 1-(2-bromoacetyl)piperidine-4-carboxylate
Overview
Description
Ethyl 1-(2-bromoacetyl)piperidine-4-carboxylate is a chemical compound with the empirical formula C10H16BrNO3 . It is a solid substance and is used for proteomics research .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES stringCCOC(C1CCN(C(CBr)=O)CC1)=O
. This indicates that the molecule consists of a piperidine ring with a bromoacetyl group and an ethyl ester group attached . Physical And Chemical Properties Analysis
This compound is a solid substance . It has a molecular weight of 278.14 .Scientific Research Applications
Anticancer Agents
A study involved the sequential synthesis of piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids to evaluate them as anticancer agents. The synthesized compounds showed promising results as potential anticancer agents, highlighting the importance of Ethyl 1-(2-bromoacetyl)piperidine-4-carboxylate derivatives in the development of new therapeutic molecules (Rehman et al., 2018).
Antibacterial Activity
Another research effort synthesized acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores, starting from Ethyl piperidin-4-carboxylate, to evaluate their antibacterial potentials. These compounds were found to be moderate inhibitors, particularly more active against Gram-negative bacterial strains, showcasing the role of this compound derivatives in addressing bacterial infections (Iqbal et al., 2017).
Vasodilation Properties
Research into the synthesis of new 3-pyridinecarboxylates revealed compounds with potential vasodilation properties, indicating the utility of this compound in cardiovascular disease management. The synthesized pyridinecarboxylates showed considerable vasodilation potency, suggesting their potential as therapeutic agents (Girgis et al., 2008).
Synthesis of Biologically Active Compounds
The synthesis of Ethyl 4-(9-ethyl-9H-carbazol-3-yl)–2–methyl-5-oxo-4,5-dihydro-1H-indeno[1,2-b]pyridine-3-carboxylate (ECPC) through a one-pot multi-component reaction involving this compound showcases its role in creating probes for determining critical micelle concentrations of surfactants in organized media, as well as examining in-vitro antibacterial activity (Alsharif et al., 2018).
Crystal Structure Analysis
A study on the crystal structures of ethyl 1-[N-(4-methylphenyl)-N-(methylsulfonyl)alanyl]piperidine-4-carboxylate and its carboxylic acid analogue demonstrated different crystal packings despite being analogues. This research provides insights into the structural basis of this compound derivatives' interactions and their potential as Ubiquitin C-terminal hydrolase-L1 (UCH-L1) potentiators (Mambourg et al., 2021).
Mechanism of Action
Safety and Hazards
The compound is classified as Acute Tox. 3 Oral according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), indicating that it’s toxic if swallowed . The precautionary statements associated with this compound are P301 + P330 + P331 + P310, which advise that if swallowed, rinse mouth, do NOT induce vomiting, and immediately call a POISON CENTER or doctor/physician .
Future Directions
properties
IUPAC Name |
ethyl 1-(2-bromoacetyl)piperidine-4-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16BrNO3/c1-2-15-10(14)8-3-5-12(6-4-8)9(13)7-11/h8H,2-7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KJOUBCZYBMZWNO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCN(CC1)C(=O)CBr | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16BrNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70633420 | |
Record name | Ethyl 1-(bromoacetyl)piperidine-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70633420 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
278.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
102302-12-5 | |
Record name | Ethyl 1-(bromoacetyl)piperidine-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70633420 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
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